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TIPS Pentacene Performance and Protocols

Here is a summary of key experimental data and methodologies for TIPS pentacene-based Organic Thin-

Film Transistors (OTFTs) from recent research:

Device
Modification

Avg.
Mobility
(cm²/V·s)

Mobility
Enhancement
vs. Pure TP

Performance
Consistency
(Mobility/Std.
Dev.)

Key Experimental
Methodology

Pure TIPS
Pentacene
(TP) [1]

~0.05
(Baseline)

— Low (Baseline) Drop-casting 5 mg/ml TP
solution in toluene onto

Si/SiO₂ substrate [1].

TP + OBA
Additive [1]

~0.25 ~5x ~8x improvement Blending TP with 0.25% wt.

4-octylbenzoic acid (OBA) in
solution before drop-casting

[1].

TP + PIB
Elastomer [2]

0.15 (Max) ~3x (Avg.) ~2x improvement Mixing TP with

polyisobutylene (PIB) at 1:1
wt. ratio in toluene, then

drop-casting on a tilted,
heated (50°C) substrate [2].
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The experimental workflow for fabricating and testing these OTFTs can be summarized as follows:
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Start: Substrate Preparation

Dielectric Treatment
(SiO₂ with HMDS/OTS)

Solution Preparation
(Dissolve in Toluene)

Blending
(With Additive/Elastomer)

Film Deposition
(Drop-Cast on Substrate)

Crystal Formation
(Solvent Evaporation)

Device Completion
(Deposit Electrodes)

Electrical Characterization
(Measure Mobility)

End: Data Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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